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Compound of Interest

trans-4-
Compound Name:
Hydroxycyclohexanecarboxylate

Cat. No.: B1258111

Get Quote

Executive Summary

trans-4-Hydroxycyclohexanecarboxylate (t-4-HCCA) is a distinct alicyclic organic acid found
in mammalian urine. Unlike endogenous metabolites generated by central carbon metabolism,
t-4-HCCA is primarily a product of the host-microbiome cometabolism. It originates from the
bacterial transformation of dietary cyclic polyols (e.g., quinic acid, chlorogenic acid) or the
Phase | oxidation of xenobiotic cyclohexanes.

In mammals, the compound represents a metabolic "fork in the road": it either undergoes
bacterial aromatization to form benzoate derivatives (leading to hippurate) or is absorbed by
the host and excreted as a Phase Il conjugate. This guide delineates the molecular
mechanisms, enzymology, and analytical protocols required to study this pathway.

Physicochemical Profile

Understanding the substrate's physical nature is critical for experimental design (e.g., solvent
selection for in vitro assays).
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Property Value | Description Relevance to Metabolism
Unique identifier for literature
CAS Number 3685-26-5
search.[1]
trans-4-hydroxycyclohexane-1-  Stereochemistry (trans)
IUPAC Name ] ) ) o
carboxylic acid dictates enzymatic fit.
] Low MW facilitates rapid renal
Molecular Weight 144.17 g/mol
clearance.
lonized (anionic) at
pKa (COOH) ~4.8 ] ]
physiological pH (7.4).
) o Moderately polar; requires
Lipophilicity (LogP) ~0.68

transporters for cell entry.

Solubility

Water, DMSO, Methanol

High aqueous solubility aids

urinary excretion.

The Metabolic Pathway: A Gut-Liver Axis

The metabolism of t-4-HCCA is not a single linear event but a cyclic interplay between the gut

microbiota and hepatic enzymes.

Phase 0: Dietary Precursors & Bacterial Genesis

The primary source of t-4-HCCA in mammals is the anaerobic fermentation of dietary Quinic

Acid (1L-1,3,4,5-tetrahydroxycyclohexanecarboxylic acid), abundant in coffee, fruits (plums,

prunes), and vegetables.

o Dehydroxylation (Gut Bacteria): Anaerobic bacteria (e.g., Lactobacillus, Bifidobacterium)

cleave the hydroxyl groups of quinic acid.

e Formation of t-4-HCCA: Through sequential dehydration and reduction, t-4-HCCA is formed

as a stable intermediate.

o Divergence:
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o Path A (Aromatization): Specialized bacteria (Syntrophus, Corynebacterium) convert t-4-
HCCA to 4-oxocyclohexanecarboxylate, then to p-hydroxybenzoate.

o Path B (Absorption): If bacterial transformation is incomplete, t-4-HCCA accumulates, is
absorbed via the colonic epithelium into the portal vein, and enters the mammalian liver.

Phase | & II: Mammalian Hepatic Handling

Once in the liver, t-4-HCCA is treated as a xenobiotic acid. Mammalian mitochondria generally
lack the capacity to aromatize cyclohexane rings efficiently (unlike bacteria). Therefore, the
host relies on conjugation to facilitate excretion.

e Glucuronidation (Major): The hydroxyl group at C4 is a target for UDP-
glucuronosyltransferases (UGTS).

e Glycine Conjugation (Minor/Variable): The carboxylic acid moiety can be activated by acyl-
CoA synthetases and conjugated with glycine by Glycine N-acyltransferase (GLYAT), forming
a "hexahydrohippuric acid" analog, though this is sterically less favorable than benzoate
conjugation.

Phase Ill: Excretion

The polar conjugates (or the free acid) are excreted via the kidneys. t-4-HCCA is a known
urinary marker for dietary intake of phenolic acids and gut microbiome diversity.

Pathway Visualization

The following diagram illustrates the dual fate of the compound: bacterial aromatization versus
mammalian conjugation.
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Caption: The metabolic bifurcation of t-4-HCCA. The compound originates in the gut and is
either aromatized by bacteria or absorbed and conjugated by the host.

Detailed Enzymology

Bacterial Enzyme: trans-4-
Hydroxycyclohexanecarboxylate Dehydrogenase

This is the rate-limiting enzyme for the aromatization pathway in bacteria. It is highly specific for
the trans isomer.

e EC Number: 1.1.1.226[2]

o Reaction:trans-4-hydroxycyclohexanecarboxylate + NAD* = 4-
oxocyclohexanecarboxylate + NADH + H*[2]

« Significance: If this enzyme is absent or inhibited in the gut microbiome, t-4-HCCA
accumulates and is excreted in urine rather than being converted to hippurate.

Mammalian Enzymes: Phase Il Conjugation

o UGTs (UDP-Glucuronosyltransferases): Likely UGT1A or UGT2B isoforms. They catalyze the
transfer of glucuronic acid to the C4-hydroxyl group.

o GLYAT (Glycine N-Acyltransferase): Located in the mitochondrial matrix. While its primary
substrate is benzoyl-CoA, it retains partial activity toward alicyclic-CoAs, potentially forming
4-hydroxycyclohexyl-carbonylglycine.

Experimental Protocols

To validate this pathway in a drug development or metabolomics context, the following
workflows are recommended.

Protocol A: In Vitro Metabolic Stability (Hepatocytes)

Objective: Determine if the mammalian liver metabolizes t-4-HCCA or if it is metabolically inert
(excreted unchanged).
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Preparation: Thaw cryopreserved human/rat hepatocytes. Resuspend in Krebs-Henseleit
buffer to 1 x 10° cells/mL.

Dosing: Add t-4-HCCA (dissolved in DMSO, final concentration 10 puM). Final DMSO < 0.1%.
Incubation: Incubate at 37°C with 5% CO-.
Sampling: Take aliquots at 0, 30, 60, 120, and 240 minutes.

Quenching: Add 3 volumes of ice-cold Acetonitrile (containing internal standard, e.g., d5-
Benzoic acid). Centrifuge at 4000g for 10 min.

Analysis: Analyze supernatant via LC-MS/MS.

o Expected Result: If Phase Il occurs, parent depletion will correlate with the appearance of
a metabolite with m/z = [Parent + 176] (Glucuronide).

Protocol B: Anaerobic Fecal Incubation (Gut Origin
Verification)

Objective: Confirm the conversion of Quinic Acid to t-4-HCCA by gut flora.

Medium: Reduced Brain Heart Infusion (BHI) broth (pre-reduced in anaerobic chamber).

Inoculum: Fresh fecal slurry (10% w/v) from specific pathogen-free (SPF) rats or human
donors.

Substrate: Add Quinic Acid (1 mM).
Timecourse: Incubate anaerobically at 37°C for 24—48 hours.

Extraction: Acidify aliquots with HCI to pH 2.0, extract with Ethyl Acetate. Dry and derivatize
(TMS) for GC-MS or analyze directly by LC-MS.

Detection: Monitor disappearance of Quinic Acid and appearance of t-4-HCCA (m/z 143 in
negative mode).
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Analytical Methodology (LC-MS/MS)

For quantification in biological matrices (Urine/Plasma), use the following parameters.

Parameter Setting

o ESI Negative (Carboxylic acid is easily
lonization Mode
deprotonated)

143.1 - 99.1 (Loss of CO2); 143.1 - 81.1
(Loss of H20 + COz2)

MRM Transition

C18 Reverse Phase (e.g., Waters HSS T3) for

Column
retention of polar acids.
Mobile Phase A Water + 0.1% Formic Acid
Mobile Phase B Acetonitrile + 0.1% Formic Acid
Gradient 5% B hold 1 min, ramp to 90% B over 5 min.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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